Cas no 336830-18-3 (L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl-)

L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl- structure
336830-18-3 structure
Product Name:L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl-
CAS No:336830-18-3
MF:C21H38N6O8
MW:502.561825275421
CID:1459493
Update Time:2024-08-23

L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl-
    • L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl- (9CI)
    • Inchi: 1S/C21H38N6O8/c1-11(20(33)27-9-5-7-15(27)21(34)35)24-18(31)14(10-28)26-17(30)13(6-3-4-8-22)25-19(32)16(23)12(2)29/h11-16,28-29H,3-10,22-23H2,1-2H3,(H,24,31)(H,25,32)(H,26,30)(H,34,35)/t11-,12+,13-,14-,15-,16-/m0/s1
    • InChI Key: STDJGQJWRGPUNG-KARBZBNUSA-N
    • SMILES: C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](CO)NC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)N

Computed Properties

  • Exact Mass: 502.27534

Experimental Properties

  • Density: 1.335±0.06 g/cm3(Predicted)
  • Boiling Point: 983.9±65.0 °C(Predicted)
  • PSA: 237.41
  • pka: 3.43±0.20(Predicted)

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